Cas no 135250-39-4 (1-Methyl-5-(trichloroacetyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 1-Methyl-5-(trichloroacetyl)-1H-pyrrole-3-carbonitrile
• CAS No: 135250-39-4
• MF: C₈H₅Cl₃N₂O
• MW: 251.497098684311
• MDL: MFCD22196401
• CID: 5054206
• PubChem ID: 20061854
• Update Time: 2023-08-25

1-Methyl-5-(trichloroacetyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(trichloroacetyl)-1H-pyrrole-3-carbonitrile
• 1-methyl-5-(2,2,2-trichloroacetyl)pyrrole-3-carbonitrile
• NE61841
• 1-Methyl-5-(trichloroacetyl)-1H-pyrrole-3-carbonitrile

• MDL： MFCD22196401
• Inchi： 1S/C8H5Cl3N2O/c1-13-4-5(3-12)2-6(13)7(14)8(9,10)11/h2,4H,1H3
• InChI Key： AVCQHFRVCBHISQ-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC(C#N)=CN1C)=O)(Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones